Cas no 2172117-70-1 (2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2172117-70-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6323862
• PubChem ID: 165810824
• Update Time: 2025-10-12

2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• EN300-1521359
• 2172117-70-1
• 2-[N-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-19(14-25(30)29(16-26(31)32)15-18-12-13-18)28-27(33)34-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-11,18-19,24H,2,7,12-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： QHTMSSDRMRBKHL-UHFFFAOYSA-N
• SMILES： O=C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

Introduction to 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2172117-70-1)

2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid, with the CAS number 2172117-70-1, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropylmethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid derivative. These features make it a valuable intermediate in the synthesis of complex peptides and proteins, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The cyclopropylmethyl moiety adds steric bulk and can influence the conformational properties of peptides, which is crucial for optimizing their biological activity. The hexanamidoacetic acid backbone provides a flexible linker that can be modified to incorporate various functional groups, enhancing the compound's versatility in drug design.

Recent advancements in the field have highlighted the potential of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid can be effectively used as a building block for the synthesis of peptidomimetics with enhanced pharmacokinetic properties. These peptidomimetics have shown promise in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, by modulating specific protein-protein interactions.

In another notable study, researchers at the University of California, San Francisco, utilized this compound to develop novel inhibitors of protease enzymes. The Fmoc group was found to improve the solubility and stability of the inhibitors, while the cyclopropylmethyl group enhanced their binding affinity to the target enzymes. This work has significant implications for the development of new therapeutic strategies for viral infections and cancer.

The synthetic route for 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid involves several well-defined steps. Initially, the cyclopropylmethylamine is reacted with an appropriate carboxylic acid to form the amide bond. Subsequently, the Fmoc protecting group is introduced via a nucleophilic substitution reaction. The final step involves coupling with glycine or another amino acid derivative to form the hexanamidoacetic acid structure. Each step requires precise control over reaction conditions to ensure high yields and purity.

The physical and chemical properties of 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-phase synthetic protocols.

In terms of safety and handling, 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid should be stored under dry conditions at room temperature to prevent degradation. It is recommended to handle this compound with appropriate personal protective equipment (PPE), including gloves and safety goggles, to avoid skin contact and inhalation.

The future prospects for 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid are promising. Ongoing research is focused on optimizing its use in combinatorial chemistry libraries for high-throughput screening (HTS) applications. Additionally, efforts are being made to develop more efficient synthetic methods that can reduce costs and improve scalability for large-scale production.

In conclusion, 2-N-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2172117-70-1) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an essential building block for the development of novel therapeutic agents targeting various diseases.